3-methyl-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-methyl-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C14H19N3O2S2/c1-16-13(19)12-10(5-8-20-12)15-14(16)21-9-11(18)17-6-3-2-4-7-17/h2-9H2,1H3
• InChI Key: SSJALTRUCFTSHK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(CCS2)N=C1SCC(=O)N3CCCCC3
• Molecular Formula: C14H19N3O2S2
• Molecular Weight: 325.5 g/mol

Description

The compound “3-methyl-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one” is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The reaction leads to 2-oxo-1,2,3,4-tetrahydropyridine if the amide group in 2-cyanoacetamides possesses either an alkyl or hydrogen substituent instead of aryl.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A lot of reviews concerning specific methods of pipiridine synthesis, functionalization, and their pharmacological application have been published.

Physical And Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives can vary widely, depending on their specific structure and the presence of other functional groups.

Mechanism of Action

Target of Action

Piperidine derivatives, which this compound is a part of, have been found to be present in more than twenty classes of pharmaceuticals . They are known to play a significant role in the pharmaceutical industry, particularly as inhibitors of protein kinases .

Mode of Action

It’s known that piperidine derivatives can interact with their targets through a series of successive protonations . The product configuration is determined by the stereoselective enamine protonation .

Biochemical Pathways

Piperidine derivatives have been found to have a wide range of pharmacological applications . For instance, some piperidine derivatives have been designed as clinically resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) dual inhibitors .

Safety and Hazards

As with any chemical compound, the safety and hazards associated with piperidine derivatives depend on the specific compound and its intended use. It’s important to refer to the relevant safety data sheets and other resources for specific information.

Future Directions

The field of piperidine derivatives is a vibrant area of research, with new compounds being synthesized and evaluated for their potential as pharmaceuticals. Future research will likely continue to explore the synthesis of new piperidine derivatives, their potential biological activities, and their applications in the pharmaceutical industry.